1-ethyl-5-((3-fluorobenzyl)thio)-3-methyl-6-(thiophen-2-ylmethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 1-ethyl-5-[(3-fluorophenyl)methylsulfanyl]-3-methyl-6-(thiophen-2-ylmethyl)pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C20H19FN4OS2/c1-3-25-18-17(13(2)23-25)22-20(28-12-14-6-4-7-15(21)10-14)24(19(18)26)11-16-8-5-9-27-16/h4-10H,3,11-12H2,1-2H3
• InChI Key: QNQKFLKAZPXGLA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CS3)SCC4=CC(=CC=C4)F
• Molecular Formula: C20H19FN4OS2
• Molecular Weight: 414.5 g/mol

Description

This compound is a pyrazolopyrimidine derivative. Pyrazolopyrimidines are a class of compounds that have been studied for their diverse biological activities. The molecule also contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the fluorine atom could influence its polarity and the thiophene ring could contribute to its aromaticity.

Scientific Research Applications

Antituberculosis Activity

Research on similar compounds has demonstrated potential antituberculosis activity, offering a promising avenue for the development of new treatments for Mycobacterium tuberculosis. For instance, thiazole-aminopiperidine hybrids, which share structural similarities, have been found effective against Mycobacterium smegmatis and Mycobacterium tuberculosis, indicating the potential of such compounds in combating tuberculosis (Jeankumar et al., 2013).

Anticancer Properties

Compounds with structural elements similar to the mentioned pyrazolo[4,3-d]pyrimidin-7(6H)-one have been explored for their anticancer properties. For example, novel fluoro-substituted benzo[b]pyran compounds have demonstrated significant anti-lung cancer activity, suggesting that compounds with fluorine substitutions and complex heterocyclic structures could have potential applications in cancer treatment (Hammam et al., 2005).

Antimicrobial Effects

The structural complexity and presence of specific functional groups in compounds like 1-ethyl-5-((3-fluorobenzyl)thio)-3-methyl-6-(thiophen-2-ylmethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one lend themselves to potential antimicrobial applications. Research on related pyrazolo[3,4-d]pyrimidin derivatives has shown significant antimicrobial activity, pointing to the value of such compounds in the development of new antimicrobial agents (Khobragade et al., 2010).

Antioxidant Activity

The investigation into heterocyclic compounds, especially those containing thiophene and pyrazole units, has identified significant antioxidant properties. This suggests that compounds with similar structural features could be promising candidates for antioxidant applications, contributing to the mitigation of oxidative stress-related conditions (Aziz et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazolopyrimidines are studied for their potential as kinase inhibitors in cancer treatment.